5-(azepan-1-ylsulfonyl)-1-(2-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)-2-oxoethyl)pyridin-2(1H)-one

• IUPAC Name: 5-(azepan-1-ylsulfonyl)-1-[2-(6-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]pyridin-2-one
• InChI: InChI=1S/C22H27N3O5S/c1-17-6-8-20-19(14-17)25(12-13-30-20)22(27)16-23-15-18(7-9-21(23)26)31(28,29)24-10-4-2-3-5-11-24/h6-9,14-15H,2-5,10-13,16H2,1H3
• InChI Key: ZSJCHPTWNBUWRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCCN2C(=O)CN3C=C(C=CC3=O)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

5-(azepan-1-ylsulfonyl)-1-(2-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)-2-oxoethyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C22H27N3O5S and its molecular weight is 445.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• The synthesis of pyrimido[1, 6-c][1, 3]oxazine and -oxazepine derivatives, which are structurally similar to the specified compound, has been explored. These compounds are analogs of anti-constrained acyclic thymidine, indicating their relevance in nucleoside analog research (L. Hsu et al., 1996).

Biological Activity and Applications

• A study on the reaction of 4-hydroxy-6H-1,3-oxazin-6-ones with benzimidazol-2-ylhydrazine, related to the structure of the compound , indicates these compounds could have various biological activities such as analgesic, sedative, and antimicrobial properties (L. N. Ovsyannikova et al., 2016).
• Synthesis of benzoxazinyl pyrazolone arylidenes, which are structurally related, demonstrated potential antimicrobial and antioxidant activities (G. Sonia et al., 2013).

Chemical Modification and Derivatives

• Novel nonsteroidal progesterone receptor modulators structurally related to the compound of interest have been synthesized and characterized, suggesting its potential in receptor modulation (Xiao Yong-mei, 2013).
• The synthesis and optimization of 2-pyridin-3-yl-benzo[d][1,3]oxazin-4-one-based inhibitors, which have structural similarities, indicate potential applications in inhibiting human neutrophil elastase, highlighting its medical relevance (K. Shreder et al., 2009).

Molecular Modeling and Docking Studies

• Azepane derivatives, related to the specified compound, were evaluated for protein kinase B (PKB-alpha) and protein kinase A (PKA) inhibition, showcasing the compound's potential in targeted molecular interactions (C. Breitenlechner et al., 2004).